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Cat. No.: B1662665 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of alfaxalone as an

anesthetic agent in neurobehavioral research involving rodent models. Alfaxalone, a synthetic

neuroactive steroid, offers a favorable anesthetic profile for studies where rapid induction and

recovery are crucial, and minimal long-term impact on cognitive function is desired.

Mechanism of Action
Alfaxalone primarily exerts its anesthetic effects through positive allosteric modulation of the

gamma-aminobutyric acid type A (GABAa) receptor, the main inhibitory neurotransmitter

receptor in the central nervous system.[1] At lower concentrations, it enhances the effect of

GABA, leading to hyperpolarization of the postsynaptic membrane and neuronal inhibition.[2] At

higher doses, alfaxalone can directly act as a GABAa receptor agonist.[3] This dual action

contributes to its rapid onset and dose-dependent anesthetic effects.

Recent studies also suggest that alfaxalone may have neuroprotective properties through the

activation of pregnane-X receptors (PXR), leading to an increase in mature brain-derived

neurotrophic factor (m-BDNF).[4][5] This potential for preserving cognitive function makes it a

particularly interesting candidate for neurobehavioral studies.
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Start: Experimental Design
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End: Interpretation of Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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